2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-phenylacetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C22H17FN4O3/c23-16-10-8-15(9-11-16)13-27-21(29)20-18(7-4-12-24-20)26(22(27)30)14-19(28)25-17-5-2-1-3-6-17/h1-12H,13-14H2,(H,25,28)
• InChI Key: FQGLKZGJJLFZPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=C(C=C4)F)N=CC=C3
• Molecular Formula: C22H17FN4O3
• Molecular Weight: 404.4 g/mol
• CAS No.: 921547-27-5

Description

This compound features a pyrido[3,2-d]pyrimidine core substituted at the 3-position with a 4-fluorobenzyl group and at the 1-position with an N-phenylacetamide moiety. The pyridopyrimidine scaffold is a bicyclic system known for its pharmacological relevance, particularly in kinase inhibition and anticancer research . The 4-fluorophenyl group enhances lipophilicity and metabolic stability, while the acetamide linker may contribute to hydrogen-bonding interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure Variations

Pyrido[3,2-d]pyrimidine Derivatives

• A09 (4-(((4-((4-Fluorophenyl)amino)pyrido[3,2-d]pyrimidin-6-yl)oxy)methyl)-N-hydroxybenzamide): Shares the pyridopyrimidine core but substitutes the 6-position with a benzamide-hydroxamate group. LC-MS data (m/z 481.20 [M+H]+) indicate a higher molecular weight compared to the target compound .

Thieno[3,2-d]pyrimidine Analogs

• N-(2-Chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide: Replaces the pyridine ring with a thiophene, introducing sulfur into the core. This alters electronic properties (e.g., reduced basicity) and increases molecular weight (409.89 g/mol) compared to the target compound. The thienopyrimidine core may enhance metabolic resistance but reduce aqueous solubility .

Pyrazolo[3,4-d]pyrimidine Derivatives

• 3-(4-Amino-3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-4-(4-fluorophenyl)but-3-en-2-one (Compound 14): Features a pyrazolopyrimidine core with a conjugated enone system. NMR data (δ 8.1 ppm for aromatic protons) suggest stronger deshielding compared to pyridopyrimidines .

Substituent Effects

Fluorophenyl Substituents

• N-(3-Chloro-4-fluorophenyl)-3-(2,4-difluorobenzyl)-4-oxotetrahydropyrimidine-1(2H)-carboxamide (Compound 50): Utilizes a tetrahydropyrimidine core with 2,4-difluorobenzyl and chloro-fluorophenyl groups. Melting points for such analogs range from 175–178°C (), lower than benzimidazole derivatives (207–209°C, ), indicating core-dependent crystallinity .

Acetamide Linkers

• 2-(2-(4-Fluorophenyl)-5-methyl-1H-benzo[d]imidazole-1-yl)-N-phenylacetamide (Compound 14) : Replaces the pyridopyrimidine core with benzimidazole but retains the N-phenylacetamide group. The benzimidazole’s planar structure may improve DNA intercalation, while the acetamide’s methylene group resonates at δ 4.90 ppm in ¹H NMR, similar to the target compound’s expected δ 4.5–5.0 ppm .